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Compound of Interest

Compound Name: Lamivudine-13C,15N2,d2

Cat. No.: B12375175

This guide provides immediate and essential safety, handling, and disposal procedures for
Lamivudine-13C,15N2,d2, an isotopically labeled active pharmaceutical ingredient (API).
Adherence to these protocols is critical for ensuring the safety of laboratory personnel and
minimizing environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)

Lamivudine-13C,15N2,d2 is classified as harmful if swallowed and very toxic to aquatic life
with long-lasting effects[1]. It is crucial to avoid direct contact, inhalation, and ingestion. The
following personal protective equipment is mandatory when handling this compound.
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Personal Protective Equipment

Requirement and Specification

Hand Protection

Chemical-resistant, impervious gloves (e.g.,

nitrile rubber).

Eye/Face Protection

Safety glasses with side-shields or chemical

safety goggles[1][2].

Skin and Body Protection

Laboratory coat and impervious clothing to
prevent skin contact[1]. For larger quantities or
potential for aerosolization, consider a
disposable coverall (e.g., Tyvek®)[3][4].

Respiratory Protection

A suitable respirator is required if there is a risk
of dust or aerosol formation. Use only in areas

with appropriate exhaust ventilation[1].

Step-by-Step Handling and Operational Plan

2.1. Preparation and Engineering Controls:

e Ventilation: Always handle Lamivudine-13C,15N2,d2 in a well-ventilated area, preferably
within a certified chemical fume hood or a glove box to minimize inhalation exposure[1].

o Emergency Equipment: Ensure an accessible safety shower and eyewash station are in the

immediate vicinity of the handling area[1].

o Spill Kit: Maintain a spill kit appropriate for solid chemical compounds.

2.2. Handling Procedure:

o Don PPE: Before handling the compound, put on all required personal protective equipment

as outlined in the table above.

» Weighing and Aliquoting: Conduct all weighing and aliquoting procedures within a chemical

fume hood or other contained ventilation device to prevent the generation of dust and

aerosols.
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» Avoid Contact: Avoid direct contact with the skin, eyes, and clothing. Do not eat, drink, or
smoke in the handling area[1].

e Post-Handling: After handling, wash hands thoroughly with soap and water. Remove and
properly dispose of or decontaminate PPE.

Disposal Plan
3.1. Waste Segregation and Labeling:
o All waste materials contaminated with Lamivudine-13C,15N2,d2, including empty

containers, disposable PPE, and spill cleanup materials, must be considered hazardous
waste.

o Collect all waste in a designated, sealed, and properly labeled container. The label should
clearly state "Hazardous Waste Pharmaceuticals" and include the chemical name[5][6][7].

3.2. Disposal Method:

» Dispose of the hazardous waste through an approved and licensed waste disposal
contractor[1][8].

e Do not dispose of Lamivudine-13C,15N2,d2 or its containers in regular trash or down the
drain. The compound is very toxic to aquatic life, and improper disposal can have long-
lasting environmental consequences|[1].

Emergency Procedures

e Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids. Seek immediate medical attention[1][2].

» Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly
with soap and water. Seek medical attention if irritation persists[1][2].

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial respiration.
Seek immediate medical attention[1].
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« Ingestion: If swallowed, rinse the mouth with water. Do NOT induce vomiting. Call a
physician or poison control center immediately[1].

Workflow for Safe Handling and Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of
Lamivudine-13C,15N2,d2.
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Workflow for Handling Lamivudine-13C,15N2,d2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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